3-(Benzyloxy)-6-oxabicyclo[3.1.0]hexane
Overview
Description
“3-(Benzyloxy)-6-oxabicyclo[3.1.0]hexane” is a chemical compound that is part of the bicyclo[3.1.0]hexane family . Bicyclo[3.1.0]hexanes are prevalent scaffolds in natural products and synthetic bioactive compounds . They are known for their high ring strain, which makes them valuable synthetic intermediates, but also makes their synthesis challenging .
Synthesis Analysis
The synthesis of “this compound” involves a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process uses an organic or an iridium photoredox catalyst and blue LED irradiation . The reaction is highly diastereoselective when using difluorocyclopropenes together with a removable substituent on the cyclopropylaniline . This method provides a fast access to highly valuable bicyclic scaffolds with three contiguous stereocenters .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a bicyclo[3.1.0]hexane skeleton . This structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This reaction is highly diastereoselective when using difluorocyclopropenes together with a removable substituent on the cyclopropylaniline .Scientific Research Applications
Molecular and Vibrational Spectra Analysis
- Far-Infrared Spectra and Molecular Conformation : Research by Lord and Malloy (1973) on analogs of bicyclo[3.1.0]hexane, including 3-(benzyloxy)-6-oxabicyclo[3.1.0]hexane, focuses on their far-infrared spectra, ring-puckering vibration, and molecular conformation. This study provides insights into the single stable conformation of these molecules, contributing to the understanding of their molecular structures (Lord & Malloy, 1973).
Photochemistry and Molecular Interactions
- Arylcyclopropane Photochemistry : A study by Noort and Cerfontain (1979) delves into the photochemistry of 3-oxabicyclo[3.1.0]hexan-2-ones, closely related to the compound . This research explores product formation through intermediate ketens and contributes to the understanding of photochemical reactions in these compounds (Noort & Cerfontain, 1979).
Gold(I)-Catalyzed Reactions
- Catalyzed Additions for Compound Synthesis : Tian and Shi (2007) researched gold(I)-catalyzed three-component additions involving 3-oxabicyclo[3.1.0]hexanes. This study is significant for understanding the efficient synthesis of these compounds under mild conditions and may provide insights into the catalytic behavior of this compound (Tian & Shi, 2007).
Conformational Analysis and Applications
- Conformational Locking in GABA Analogs : Jimeno et al. (2011) discuss the conformational aspects of bicyclo[3.1.0]hexane and its analogs in biological activities. Their focus on locked analogs of nucleoside building blocks and small molecules with diverse biological activities could extend to understanding the conformational properties of this compound (Jimeno et al., 2011).
Properties
IUPAC Name |
3-phenylmethoxy-6-oxabicyclo[3.1.0]hexane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-2-4-9(5-3-1)8-13-10-6-11-12(7-10)14-11/h1-5,10-12H,6-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWRSDAPNEGDROZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC2C1O2)OCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.